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Introduction
Neriifolin, a cardiac glycoside, has demonstrated significant anti-cancer properties by inducing

apoptosis, or programmed cell death, in various cancer cell lines.[1][2] A critical method for

quantifying this apoptotic effect is the Terminal deoxynucleotidyl transferase dUTP Nick End

Labeling (TUNEL) assay. This assay identifies DNA fragmentation, a hallmark of late-stage

apoptosis, by enzymatically labeling the free 3'-hydroxyl ends of DNA fragments.[3] These

application notes provide a comprehensive guide to utilizing the TUNEL assay for the detection

and quantification of apoptosis induced by neriifolin.

Signaling Pathways in Neriifolin-Induced Apoptosis
Neriifolin triggers apoptosis through the activation of specific signaling cascades. In human

hepatocellular carcinoma HepG2 cells, neriifolin has been shown to induce the activation of

caspase-3, -8, and -9, and to up-regulate the expression of Fas and FasL proteins, suggesting

the involvement of both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2]

The extrinsic pathway is initiated by the binding of FasL to its receptor Fas, leading to the

activation of caspase-8. The intrinsic pathway involves the mitochondria and leads to the

activation of caspase-9. Both pathways converge on the activation of the executioner caspase-
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3, which then cleaves various cellular substrates, ultimately leading to DNA fragmentation and

cell death.
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Neriifolin-Induced Apoptosis Signaling Pathway
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Experimental Workflow for Neriifolin TUNEL Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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